Cas no 222412-32-0 (Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-,(1R,2E,6E,10E)-3-formyl-7,11-dimethyl-2,6,10-cyclododecatrien-1-yl ester)

• Product Name: Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-,(1R,2E,6E,10E)-3-formyl-7,11-dimethyl-2,6,10-cyclododecatrien-1-yl ester
• CAS No: 222412-32-0
• MF: C₃₂H₃₁NO₈
• MW: 559.607536201058
• CID: 255605
• Update Time: 2024-03-01

Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-,(1R,2E,6E,10E)-3-formyl-7,11-dimethyl-2,6,10-cyclododecatrien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-,(1R,2E,6E,10E)-3-formyl-7,11-dimethyl-2,6,10-cyclododecatrien-1-yl ester
• (-)-Aristoloterpenate III
• Aristoloterpenate III
• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 8-methoxy-6-nitro-,(1R,2E,6E,10E)-3-formyl-7,11-dimethyl-2,6,10-cyclododecatrien-1-yl ester (9CI)
• (-)-Aristoloterpenate I

• Inchi： 1S/C32H31NO8/c1-19-7-4-9-20(2)13-22(14-21(17-34)10-5-8-19)41-32(35)25-16-28-31(40-18-39-28)30-23-11-6-12-27(38-3)24(23)15-26(29(25)30)33(36)37/h6,8-9,11-12,14-17,22H,4-5,7,10,13,18H2,1-3H3/b19-8-,20-9-,21-14+/t22-/m1/s1
• InChI Key： CNCKKGCRDGSHDH-XEJCRHFRSA-N
• SMILES： O1C2=CC(C(O[C@@H]3CC(C)=CCCC(C)=CCCC(C=O)=C3)=O)=C3C(=C2OC1)C1C(C=C3[N+]([O-])=O)=C(OC)C=CC=1 |c:9,14,20,&1:6|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• XLogP3: 3.604

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives